N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}-N-[3-(4-morpholinyl)propyl]amine

• Molecular Formula: C18H22Cl2N2O2
• Molecular Weight: 369.3 g/mol
• IUPAC Name: N-[[5-(2,4-dichlorophenyl)furan-2-yl]methyl]-3-morpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C18H22Cl2N2O2/c19-14-2-4-16(17(20)12-14)18-5-3-15(24-18)13-21-6-1-7-22-8-10-23-11-9-22/h2-5,12,21H,1,6-11,13H2
• InChI Key: OSAGFCXTDQSLEG-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNCC2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl

Description

N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}-N-[3-(4-morpholinyl)propyl]amine, also known as DMFP, is a chemical compound that has been studied for its potential use in scientific research. DMFP is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a role in regulating neurotransmission in the brain.

Mechanism of Action

N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}-N-[3-(4-morpholinyl)propyl]amine acts as a selective antagonist of the mGluR5 receptor, which is involved in regulating neurotransmission in the brain. By blocking the activity of this receptor, this compound has been shown to have a variety of effects on neuronal function, including reducing glutamate release, modulating calcium signaling, and altering synaptic plasticity. These effects may underlie the potential therapeutic effects of this compound in a variety of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models. In addition to its effects on neuronal function, this compound has been shown to have anti-inflammatory effects, as well as effects on the immune system. This compound has also been shown to have effects on the cardiovascular system, including reducing blood pressure and improving endothelial function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}-N-[3-(4-morpholinyl)propyl]amine for lab experiments is its selectivity for the mGluR5 receptor, which allows for precise modulation of neuronal function. This compound has also been shown to have good pharmacokinetic properties, making it a useful compound for in vivo studies. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain experimental contexts.

Future Directions

There are many potential future directions for research on N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}-N-[3-(4-morpholinyl)propyl]amine. One area of research is in the development of new drugs based on the structure of this compound, which may have improved potency and selectivity. Another area of research is in the exploration of the potential therapeutic effects of this compound in a variety of neurological disorders, including schizophrenia, depression, and addiction. Finally, research on the biochemical and physiological effects of this compound may lead to new insights into the mechanisms underlying these effects, which may have implications for the development of new drugs for a variety of conditions.

Synthesis Methods

N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}-N-[3-(4-morpholinyl)propyl]amine can be synthesized using a multi-step process that involves the reaction of 2,4-dichlorobenzaldehyde with furfural in the presence of a base to form an intermediate compound. This intermediate is then reacted with 3-(4-morpholinyl)propylamine in the presence of a reducing agent to produce this compound. The synthesis method has been optimized to produce high yields of pure this compound, making it a useful compound for scientific research.

Scientific Research Applications

N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}-N-[3-(4-morpholinyl)propyl]amine has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the field of neuropharmacology, where this compound has been shown to have potential therapeutic effects on a variety of neurological disorders, including schizophrenia, depression, and addiction. This compound has also been studied for its potential use in the treatment of pain, as well as in the development of new drugs for the treatment of cancer.